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Compound of Interest

Compound Name: R-138727

Cat. No.: B028038 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of R-138727, the active metabolite of the antiplatelet agent Prasugrel. As a potent, irreversible

P2Y12 receptor inhibitor, meticulous adherence to safety protocols is paramount to ensure

personnel safety and prevent environmental contamination. The following guidance is based on

available safety data for the parent compound, Prasugrel, and established best practices for

handling active pharmaceutical ingredients (APIs). A specific Safety Data Sheet (SDS) for R-
138727 is not readily available; therefore, a conservative approach to handling is strongly

advised.

Hazard Identification and Personal Protective
Equipment (PPE)
R-138727 should be handled as a hazardous compound. Based on the available data for

Prasugrel, R-138727 is anticipated to be harmful if swallowed and may cause damage to

organs through prolonged or repeated exposure.[1][2] It is also considered toxic to aquatic life

with long-lasting effects.[1]

Table 1: Recommended Personal Protective Equipment (PPE) for Handling R-138727
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Protection Type Specification Rationale

Eye/Face Protection

Safety glasses with side

shields or chemical safety

goggles.

Protects against splashes and

airborne particles.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).

Prevents skin contact with the

compound.

Respiratory Protection

A NIOSH-approved respirator

is recommended if handling

powders outside of a ventilated

enclosure or if aerosolization is

possible.

Minimizes the risk of

inhalation.

Body Protection A lab coat or disposable gown.

Provides a barrier against

contamination of personal

clothing.

Handling and Storage Procedures
Proper handling and storage are critical to maintaining the integrity of R-138727 and ensuring a

safe laboratory environment.

Operational Plan: Step-by-Step Handling Protocol
Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare the

workspace by covering surfaces with absorbent, disposable bench paper.

Weighing and Aliquoting: If working with a solid form, conduct all weighing and aliquoting in a

chemical fume hood or other ventilated enclosure to minimize inhalation exposure.

Solution Preparation: When preparing solutions, add the solvent to the solid compound

slowly to avoid splashing.

Post-Handling: After handling, thoroughly decontaminate all surfaces and equipment.

Remove and dispose of PPE in a designated waste container. Wash hands thoroughly with

soap and water.
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Storage Conditions
For long-term storage, R-138727 should be kept at -20°C for up to two years.[3] For short-term

storage, it can be kept at 4°C for days to weeks.[4] The compound should be stored in a tightly

sealed container and protected from light.

Disposal Plan
All waste containing R-138727 must be treated as hazardous chemical waste.

Step-by-Step Disposal Protocol
Segregation: Segregate all R-138727 waste, including contaminated PPE, bench paper, and

unused compound, into a clearly labeled, sealed hazardous waste container.

Container Labeling: The waste container must be labeled with "Hazardous Waste" and the

chemical name "R-138727".

Disposal: Arrange for pick-up and disposal by a licensed hazardous waste disposal

company. Do not dispose of R-138727 down the drain or in regular trash.

Emergency Procedures
In the event of an exposure or spill, immediate action is required.

Table 2: Emergency Response Protocol
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Incident Procedure

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally. Seek medical

attention.

Skin Contact

Immediately wash the affected area with soap

and water. Remove contaminated clothing. Seek

medical attention if irritation develops.

Inhalation

Remove the individual to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.

Ingestion

Do not induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.

Spill

Evacuate the area. Wear appropriate PPE. For

small spills, absorb the material with an inert

absorbent (e.g., vermiculite, sand) and place it

in a sealed container for hazardous waste

disposal. For large spills, contact your

institution's environmental health and safety

department.

Visualizing the Workflow
To ensure clarity in the handling process, the following workflow diagram outlines the key steps

from receiving the compound to its final disposal.
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Caption: A workflow for the safe handling and disposal of R-138727.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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